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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylpentane
Cat. No.: B13172872
Get Quote
\ J

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on the chemical structure
and computed properties of 1-Chloro-2,2-dimethylpentane. It is important to note that
experimental data for this compound is not readily available in published scientific literature or
commercial databases. As such, this document primarily presents computationally derived
data.

Chemical Structure and Identification

1-Chloro-2,2-dimethylpentane is a halogenated alkane. Its structure consists of a pentane
backbone with a chlorine atom attached to the first carbon (C1) and two methyl groups
attached to the second carbon (C2).

IUPAC Name: 1-chloro-2,2-dimethylpentane[1] Molecular Formula: C7H15CI[1] CAS
Number: 128399-41-7[1] Canonical SMILES: CCCC(C)(C)CCI[1]

Below is a two-dimensional diagram of the chemical structure of 1-Chloro-2,2-
dimethylpentane.
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Caption: 2D structure of 1-Chloro-2,2-dimethylpentane.

Physicochemical Properties

Comprehensive experimental data for the physical and chemical properties of 1-Chloro-2,2-
dimethylpentane, such as boiling point, melting point, and density, are not available in the
cited sources. The following table summarizes the computationally predicted properties for this

molecule.

Property Value Source
Molecular Weight 134.65 g/mol PubChem[1]
XLogP3 3.4 PubChem[1]
Hydrogen Bond Donors 0 PubChem[1]
Hydrogen Bond Acceptors 0 PubChem[1]
Rotatable Bond Count 3 ChemScene[2]
Exact Mass 134.0862282 Da PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Heavy Atom Count 8 PubChem[1]

Experimental Data and Protocols

A thorough search of scientific databases and chemical supplier catalogs did not yield any
specific experimental protocols for the synthesis of 1-Chloro-2,2-dimethylpentane. Similarly,
no experimental spectroscopic data (such as 1H NMR, 13C NMR, IR, or Mass Spectrometry)
for this compound could be located.

The lack of such information suggests that 1-Chloro-2,2-dimethylpentane is not a commonly
synthesized or commercially available compound, and its properties have not been extensively
characterized in the public domain.

Biological Activity and Signaling Pathways
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There is no information available in the scientific literature to suggest that 1-Chloro-2,2-
dimethylpentane has any known biological activity or involvement in cellular signaling
pathways. As a simple alkyl halide, it is not expected to have specific interactions with
biological macromolecules that would lead to defined signaling outcomes.

The logical relationship for the synthesis of 1-Chloro-2,2-dimethylpentane would likely involve
the chlorination of a suitable precursor. A hypothetical synthetic pathway is illustrated below.

2,2-Dimethylpentan-1-ol Reaction

: 1-Chloro-2,2-dimethylpentane

Chlorinating Agent
(e.g., SOCIz, HCI)

Click to download full resolution via product page
Caption: Hypothetical synthesis of 1-Chloro-2,2-dimethylpentane.

Disclaimer: The information provided in this document is based on publicly available,
computationally derived data. The absence of experimental data should be noted by any
researcher or scientist considering the use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide on 1-Chloro-2,2-
dimethylpentane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13172872/docs#an-in-depth-technical-guide-on-1-
chloro-2-2-dimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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